Cas no 401892-80-6 (3-(Pentafluorosulfanyl)benzaldehyde)
401892-80-6 structure
Product Name:3-(Pentafluorosulfanyl)benzaldehyde
CAS No:401892-80-6
MF:C7H5F5OS
MW:232.171018362045
MDL:MFCD03788517
CID:892696
PubChem ID:2779205
Update Time:2025-04-19
3-(Pentafluorosulfanyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(PENTAFLUOROTHIO)BENZALDEHYDE
- 3-(PENTAFLUOROSULFANYL)BENZALDEHYDE
- 3-(pentafluoro-λ<sup>6</sup>-sulfanyl)benzaldehyde
- AC1MCV0E
- AG-B-94296
- CTK7H9941
- PubChem8517
- SBB052172
- AKOS005254389
- 3-(Pentafluorosulfur)benzaldehyde
- 3-Formylphenylsulphur pentafluoride
- STL557810
- 3-(pentafluoro-
- BRA89280
- Sulfur, pentafluoro(3-formylphenyl)-, (OC-6-21)-
- PS-11422
- 401892-80-6
- SCHEMBL14320530
- EN300-399640
- MFCD03788517
- E6-sulfanyl)benzaldehyde
- Z1269237520
- BBL103999
- 3-Sulphurpentafluorobenzaldehyde
- SY227923
- DB-228395
- 3-(pentafluoro-lambda~6~-sulfanyl)benzaldehyde
- 3-(pentafluoro-lambda6-sulfanyl)benzaldehyde
- DTXSID30381319
- 3-(PENTAFLUORO-L6-SULFANYL)BENZALDEHYDE
- AT25755
- CS-0029997
- 3-(PENTAFLUORO-??-SULFANYL)BENZALDEHYDE
- 3-(Pentafluorosulfanyl)benzaldehyde
-
- MDL: MFCD03788517
- Inchi: 1S/C7H5F5OS/c8-14(9,10,11,12)7-3-1-2-6(4-7)5-13/h1-5H
- InChI Key: APFMXGBPENUHDD-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=O)C=1)(F)(F)(F)(F)F
Computed Properties
- Exact Mass: 231.99812676g/mol
- Monoisotopic Mass: 231.99812676g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 18.1Ų
Experimental Properties
- Sensitiveness: Air Sensitive
3-(Pentafluorosulfanyl)benzaldehyde Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
3-(Pentafluorosulfanyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 065154-5g |
3-(Pentafluorosulfanyl)benzaldehyde |
401892-80-6 | 99% | 5g |
£128.00 | 2022-03-01 | |
| Fluorochem | 065154-25g |
3-(Pentafluorosulfanyl)benzaldehyde |
401892-80-6 | 99% | 25g |
£512.00 | 2022-03-01 | |
| TRC | P227378-50mg |
3-(Pentafluorosulfanyl)benzaldehyde |
401892-80-6 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P227378-100mg |
3-(Pentafluorosulfanyl)benzaldehyde |
401892-80-6 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P227378-500mg |
3-(Pentafluorosulfanyl)benzaldehyde |
401892-80-6 | 500mg |
$ 95.00 | 2022-06-03 | ||
| Chemenu | CM327791-5g |
3-(pentafluoro-lambda6-sulfanyl)benzaldehyde |
401892-80-6 | 95%+ | 5g |
$406 | 2021-08-18 | |
| Apollo Scientific | PC0796-1g |
3-(Pentafluorothio)benzaldehyde |
401892-80-6 | 97% | 1g |
£200.00 | 2025-02-19 | |
| Apollo Scientific | PC0796-5g |
3-(Pentafluorothio)benzaldehyde |
401892-80-6 | 97% | 5g |
£795.00 | 2024-05-26 | |
| Chemenu | CM327791-5g |
3-(pentafluoro-lambda6-sulfanyl)benzaldehyde |
401892-80-6 | 95%+ | 5g |
$406 | 2022-06-11 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H35195-1g |
3-(Pentafluorothio)benzaldehyde, 97% |
401892-80-6 | 97% | 1g |
¥1379.00 | 2023-03-16 |
3-(Pentafluorosulfanyl)benzaldehyde Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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